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Compound Focus: CEP-28122

CAS No.: 1022958-60-6

Cat. No.: S549068

CEP-28122 Selectivity Data

The table below summarizes the available quantitative data on the kinase inhibition profile of CEP-28122:

) Inhibition ICso .
Kinase Target (M) Experimental Context Assay Type
ALK (Primary 1.9+05nM[1] Enzyme-based TRF assay [1] In vitro functional
Target) assay
Flt4 (VEGFR3) 46 + 10 nM [1] Enzyme-based TRF assay [1] In vitro functional
assay
Cellular ALK 20 nM [1] Inhibition of tyrosine phosphorylation in Cell-based assay

KARPAS-299 cells [1]

The data indicates that CEP-28122 is a highly potent and selective ALK inhibitor. Its activity against Flt4 is
about 24 times weaker than against ALK, suggesting a good selectivity window [1]. The compound
demonstrated robust antitumor activity and complete tumor regressions in ALK-positive xenograft

models at well-tolerated doses [2] [3] [1].
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Kinase Profiling Assay Context

The search results did not provide a full kinase panel profile for CEP-28122, but they detail the
methodologies used for generating such data. The "gold-standard" for comprehensive functional kinase
profiling is the radiometric activity assay, which directly measures a kinase's ability to phosphorylate a

substrate [4] [5]. These assays can profile inhibitors against hundreds of kinases [5].

A key consideration for assay relevance is the ATP concentration, as it can significantly affect inhibitor
activity. Some advanced profiling services, like the HotSpot Kinase Screen, conduct assays at
physiologically relevant ATP concentrations (1ImM) to better mimic cellular conditions and provide a

more accurate picture of a compound's specificity [4].

The following diagram illustrates the general workflow for generating a kinase inhibitor selectivity profile

using these methods:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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